Cas no 2243509-80-8 (5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluorospiro2.3hexane-1-carboxylic acid)

• Product Name: 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluorospiro2.3hexane-1-carboxylic acid
• CAS No: 2243509-80-8
• MF: C₂₂H₁₉F₂NO₄
• MW: 399.387373209
• CID: 6245012
• PubChem ID: 146109780
• Update Time: 2025-05-23

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluorospiro2.3hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluorospiro2.3hexane-1-carboxylic acid
• 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluorospiro[2.3]hexane-1-carboxylic acid
• EN300-2009059
• 2243509-80-8
• 5-(9H-Fluoren-9-ylmethoxycarbonylamino)-2,2-difluorospiro[2.3]hexane-1-carboxylic acid

• Inchi： 1S/C22H19F2NO4/c23-22(24)18(19(26)27)21(22)9-12(10-21)25-20(28)29-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17-18H,9-11H2,(H,25,28)(H,26,27)
• InChI Key： CTLPNLUJIQWKMY-UHFFFAOYSA-N
• SMILES： FC1(C(C(=O)O)C21CC(C2)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 399.12821441g/mol
• Monoisotopic Mass: 399.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluorospiro2.3hexane-1-carboxylic acid

Introduction to 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluorospiro[2.3]hexane-1-carboxylic acid (CAS No. 2243509-80-8)

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluorospiro[2.3]hexane-1-carboxylic acid (CAS No. 2243509-80-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure and the presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group, which makes it an attractive candidate for various applications in drug discovery and development.

The fluorenylmethoxycarbonyl (Fmoc) group is widely used in peptide synthesis due to its ease of removal and high stability under mild conditions. In the context of 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluorospiro[2.3]hexane-1-carboxylic acid, this protecting group plays a crucial role in controlling the reactivity and selectivity of the amino group, thereby facilitating the synthesis of complex molecules with high purity and yield.

The spirocyclic structure of this compound is another key feature that contributes to its unique properties. Spirocyclic compounds are known for their enhanced stability, reduced conformational flexibility, and improved pharmacokinetic profiles compared to their acyclic counterparts. These properties make 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluorospiro[2.3]hexane-1-carboxylic acid a promising candidate for the development of new therapeutic agents targeting various diseases.

The presence of two fluorine atoms in the spirocyclic ring further enhances the compound's stability and bioavailability. Fluorine substitution is a common strategy in medicinal chemistry to improve the metabolic stability and binding affinity of drug candidates. Recent studies have shown that fluorinated compounds often exhibit enhanced pharmacological properties, such as increased lipophilicity and reduced susceptibility to metabolic degradation.

In terms of its potential applications, 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluorospiro[2.3]hexane-1-carboxylic acid has been investigated for its use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and its potential neuroprotective effects make it a valuable candidate for further research in this area.

Beyond neurodegenerative diseases, this compound has also shown promise in cancer research. The spirocyclic structure and Fmoc protecting group may contribute to its ability to inhibit specific enzymes involved in cancer cell proliferation and survival. Preclinical studies have demonstrated that 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluorospiro[2.3]hexane-1-carboxylic acid exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as an anticancer agent.

The synthesis of 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluorospiro[2.3]hexane-1-carboxylic acid involves several steps, including the formation of the spirocyclic core, introduction of the Fmoc protecting group, and functionalization of the carboxylic acid moiety. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for large-scale studies and potential clinical applications.

In conclusion, 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluorospiro[2.3]hexane-1-carboxylic acid (CAS No. 2243509-80-8) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development in various therapeutic areas. Ongoing studies are expected to provide deeper insights into its mechanisms of action and potential clinical applications.